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Compound of Interest

Compound Name: Promethazine Sulfoxide-d6

Cat. No.: B563530

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical characteristics, metabolic
pathway, and analytical methodologies related to Promethazine Sulfoxide-d6. This stable
isotope-labeled compound is a critical tool in pharmacokinetic and metabolic studies of its
parent drug, Promethazine.

Core Physical and Chemical Properties

Promethazine Sulfoxide-d6 is the deuterated form of Promethazine Sulfoxide, a major
metabolite of the first-generation antihistamine, Promethazine.[1][2] The incorporation of six
deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantitative analysis.

Data Summary

The fundamental physical and chemical data for Promethazine Sulfoxide-d6 are summarized
below for quick reference.
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Property Value Citations
N,N,-Di(methyl-d6),a-methyl-

Chemical Name 10H-phenothiazine-10- [31141[5]
ethanamine 5-Oxide

CAS Number 1189892-93-0 [31[4]1[5][6]

Molecular Formula C17H14DeN20S 31516171

Molecular Weight 306.46 g/mol 31516171

Accurate Mass 306.1673 [3][6]

Appearance

Dark Red Solid

[4]

Purity

>95% (as determined by
HPLC)

[3]

Storage Temperature

-20°C or 2-8°C in an inert

atmosphere

[3]4]

A labeled metabolite of

Application Promethazine, used as an [4115]
analytical standard.
B Soluble in Chloroform and
Solubility [8]

Methanol.

Metabolic Pathway of Promethazine

Promethazine undergoes extensive hepatic metabolism, primarily through S-oxidation, to form

Promethazine Sulfoxide.[1][2] This biotransformation is predominantly mediated by the

cytochrome P450 enzyme CYP2D6.[1][8][9] Due to significant first-pass metabolism in the liver,

the oral bioavailability of promethazine is only about 25%.[2][10] The sulfoxide metabolite is a

major circulating form of the drug found in plasma and urine.[1][10]
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Caption: Metabolic conversion of Promethazine to Promethazine Sulfoxide via CYP2D6.

Experimental Protocols

The quantification of Promethazine and its metabolites, including Promethazine Sulfoxide, from
biological matrices is crucial for pharmacokinetic studies. Promethazine Sulfoxide-d6 serves
as an excellent internal standard in these assays.

Example Analytical Method: HPLC with UV and
Electrochemical Detection

A high-performance liquid chromatography (HPLC) method has been developed for the
simultaneous determination of Promethazine and its metabolites in plasma.[11]

Sample Preparation:

e Spiking: Plasma samples are spiked with an internal standard (e.g., Promethazine
Sulfoxide-d6).

o Extraction: Solid-phase extraction (SPE) is employed to isolate the analytes from plasma
proteins and other interfering substances.
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» Reconstitution: The dried extract is reconstituted in the mobile phase for injection into the
HPLC system.

Chromatographic Conditions:
e Column: 5-pm CN column (250 mm x 4.6 mm i.d.).[11]

e Mobile Phase: A mixture of methanol, 0.15M ammonium acetate (pH 5.0), and water in a
ratio of 38:50:12 (v/v/v).[11]

e Flow Rate: 0.9 mL/min.[11]
e Detection:
o UV Detector set at a wavelength of 236 nm.[11]

o Amperometric (Electrochemical) Detector with the potential set at +0.8 V.[11]
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Analytical Workflow
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Caption: Workflow for the analysis of Promethazine metabolites using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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